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Compound of Interest

Benzoic acid, 3-methylphenyl!
Compound Name:
ester

Cat. No.: B355533

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and characterization of 3-methylphenyl benzoate. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research. All quantitative data is presented in structured tables for ease of comparison, and
detailed experimental protocols for the synthesis and characterization of this compound are
provided. While information on the specific biological activity of 3-methylphenyl benzoate is
limited in current literature, this guide will also touch upon the known activities of related
benzoate structures to provide context and suggest potential avenues for future research.

Molecular Structure and Properties

3-Methylphenyl benzoate, also known as m-cresyl benzoate, is an aromatic ester. Its molecular
structure consists of a benzoate group attached to a 3-methylphenyl (m-cresyl) group. The
IUPAC name for this compound is 3-methylphenyl benzoate.[1]

The key physicochemical properties of 3-methylphenyl benzoate are summarized in the table
below.
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Property Value Reference
Molecular Formula C14H1202 [1]
Molecular Weight 212.25 g/mol [1]

CAS Number 614-32-4

SMILES Cclccec(OC(=0)c2ccecc2)cl [1]

Melting Point 54 °C [1]

Boiling Point 319.24+11.0 °C at 760 mmHg

Density 1.1+0.1 g/cm3

LogP 4.19

Crystallographic Data

The solid-state structure of 3-methylphenyl benzoate has been determined by X-ray

crystallography. The molecule crystallizes in the monoclinic space group P2i/c. The dihedral

angle between the phenyl and benzoyl rings is a notable feature of its three-dimensional

structure.
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Crystallographic

R Value Reference
Crystal System Monoclinic

Space Group P2i/c

a 9.530(1) A

b 10.676(1) A

C 11.531(1) A

B 109.99(1)°

Volume 1102.5(2) As

z 4

Dihedral Angle 79.61(6)°

(Phenyl/Benzoyl)

Synthesis of 3-Methylphenyl Benzoate

3-Methylphenyl benzoate can be synthesized via the esterification of m-cresol with benzoyl
chloride. The following is a detailed experimental protocol for this synthesis.

Experimental Protocol: Synthesis

Materials:

m-Cresol

Benzoyl chloride

Pyridine (or other suitable base)

Dichloromethane (or other suitable solvent)

Anhydrous magnesium sulfate

Hydrochloric acid (1 M)
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e Saturated sodium bicarbonate solution
o Saturated sodium chloride solution (brine)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve m-
cresol (1 equivalent) in dichloromethane.

e Add pyridine (1.1 equivalents) to the solution and cool the flask in an ice bath.
e Slowly add benzoyl chloride (1.05 equivalents) dropwise to the stirred solution.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 12-18 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, transfer the reaction mixture to a separatory funnel and wash sequentially
with 1 M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield pure 3-methylphenyl benzoate.

Synthesis Workflow
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Synthesis and Purification Workflow of 3-Methylphenyl Benzoate

Synthesis

m-Cresol + Benzoyl Chloride + Pyridine
in Dichloromethane

:

Stir at Room Temperature
(12-18 hours)

Work-up
A 4

Wash with 1 M HCI

:

Wash with sat. NaHCO3

'

Wash with Brine

'

Dry over MgSO4

Purification
Y

Concentrate in vacuo

'

Recrystallize

Pure 3-Methylphenyl Benzoate
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Characterization Workflow for 3-Methylphenyl Benzoate

Purified 3-Methylphenyl Benzoate
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Logical Framework for Investigating the Therapeutic Potential of 3-Methylphenyl Benzoate

3-Methylphenyl Benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methylphenyl
Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b355533#molecular-structure-of-3-methylphenyl-
benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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